1-(2-Cyano-3-fluorophenyl)piperidine-4-carboxamide

• Molecular Formula: C13H14FN3O
• Molecular Weight: 247.27 g/mol
• IUPAC Name: 1-(2-cyano-3-fluorophenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C13H14FN3O/c14-11-2-1-3-12(10(11)8-15)17-6-4-9(5-7-17)13(16)18/h1-3,9H,4-7H2,(H2,16,18)
• InChI Key: ULUBUCYVLARITI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C2=C(C(=CC=C2)F)C#N

Description

1-(2-Cyano-3-fluorophenyl)piperidine-4-carboxamide is a chemical compound with the molecular formula C13H14FN3O. It is known for its unique structure, which includes a piperidine ring substituted with a cyano group and a fluorophenyl group.

Preparation Methods

The synthesis of 1-(2-Cyano-3-fluorophenyl)piperidine-4-carboxamide typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-cyano-3-fluorobenzaldehyde and piperidine.

Reaction Conditions: The key step involves the condensation of 2-cyano-3-fluorobenzaldehyde with piperidine in the presence of a suitable catalyst, such as a Lewis acid, under controlled temperature and pressure conditions.

Purification: The resulting product is purified using standard techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Chemical Reactions Analysis

1-(2-Cyano-3-fluorophenyl)piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyano or fluorophenyl groups are replaced by other functional groups using appropriate reagents.

Scientific Research Applications

1-(2-Cyano-3-fluorophenyl)piperidine-4-carboxamide has several scientific research applications:

Medicinal Chemistry: It is used as a scaffold for designing novel drug candidates targeting various diseases.

Biological Studies: The compound is employed in biological assays to study its effects on cellular pathways and molecular targets.

Industrial Applications: It finds applications in the synthesis of specialty chemicals and intermediates for pharmaceutical manufacturing.

Mechanism of Action

The mechanism of action of 1-(2-Cyano-3-fluorophenyl)piperidine-4-carboxamide involves its interaction with specific molecular targets. The compound binds to target proteins or enzymes, modulating their activity and affecting downstream signaling pathways. This interaction can lead to various biological effects, such as inhibition of enzyme activity or modulation of receptor function .

Comparison with Similar Compounds

1-(2-Cyano-3-fluorophenyl)piperidine-4-carboxamide can be compared with similar compounds such as:

1-(2-Cyano-4-fluorophenyl)piperidine-4-carboxamide: This compound has a similar structure but with a different fluorine substitution pattern, leading to variations in its chemical and biological properties.

1-(2-Cyano-3-chlorophenyl)piperidine-4-carboxamide:

1-(2-Cyano-3-methylphenyl)piperidine-4-carboxamide: The presence of a methyl group instead of fluorine alters the compound’s physicochemical properties and biological activity.